Cas no 1203799-01-2 (2-(3,5-DIFLUOROPHENYL)PIPERIDINE)

2-(3,5-DIFLUOROPHENYL)PIPERIDINE structure
1203799-01-2 structure
Product Name:2-(3,5-DIFLUOROPHENYL)PIPERIDINE
CAS No:1203799-01-2
MF:C11H13F2N
MW:197.22442984581
CID:4562791
Update Time:2025-07-20

2-(3,5-DIFLUOROPHENYL)PIPERIDINE Chemical and Physical Properties

Names and Identifiers

    • 2-(3,5-DIFLUOROPHENYL)PIPERIDINE
    • Piperidine, 2-(3,5-difluorophenyl)-
    • Inchi: 1S/C11H13F2N/c12-9-5-8(6-10(13)7-9)11-3-1-2-4-14-11/h5-7,11,14H,1-4H2
    • InChI Key: SDDKKMYWKCKZGJ-UHFFFAOYSA-N
    • SMILES: N1CCCCC1C1=CC(F)=CC(F)=C1

2-(3,5-DIFLUOROPHENYL)PIPERIDINE Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.
BD00983951-1g
2-(3,5-Difluorophenyl)piperidine
1203799-01-2 95%
1g
¥6461.0 2024-04-18
Enamine
EN300-1153285-0.05g
2-(3,5-difluorophenyl)piperidine
1203799-01-2
0.05g
$1091.0 2023-06-09
Enamine
EN300-1153285-0.1g
2-(3,5-difluorophenyl)piperidine
1203799-01-2
0.1g
$1144.0 2023-06-09
Enamine
EN300-1153285-0.25g
2-(3,5-difluorophenyl)piperidine
1203799-01-2
0.25g
$1196.0 2023-06-09
Enamine
EN300-1153285-0.5g
2-(3,5-difluorophenyl)piperidine
1203799-01-2
0.5g
$1247.0 2023-06-09
Enamine
EN300-1153285-1.0g
2-(3,5-difluorophenyl)piperidine
1203799-01-2
1g
$1299.0 2023-06-09
Enamine
EN300-1153285-2.5g
2-(3,5-difluorophenyl)piperidine
1203799-01-2
2.5g
$2548.0 2023-06-09
Enamine
EN300-1153285-5.0g
2-(3,5-difluorophenyl)piperidine
1203799-01-2
5g
$3770.0 2023-06-09
Enamine
EN300-1153285-10.0g
2-(3,5-difluorophenyl)piperidine
1203799-01-2
10g
$5590.0 2023-06-09
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
2005608-1g
2-(3,5-Difluorophenyl)piperidine
1203799-01-2 95%
1g
¥7753.00 2024-08-09

Additional information on 2-(3,5-DIFLUOROPHENYL)PIPERIDINE

Comprehensive Overview of 2-(3,5-DIFLUOROPHENYL)PIPERIDINE (CAS No. 1203799-01-2)

2-(3,5-Difluorophenyl)piperidine (CAS No. 1203799-01-2) is a fluorinated piperidine derivative that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. The compound features a piperidine core substituted with a 3,5-difluorophenyl group, which enhances its potential for bioactivity. Researchers are increasingly exploring its applications in drug discovery, particularly in targeting neurological and metabolic disorders, aligning with current trends in precision medicine.

The growing interest in fluorinated compounds like 2-(3,5-difluorophenyl)piperidine stems from their ability to improve pharmacokinetic properties, such as metabolic stability and membrane permeability. This aligns with the rising demand for small-molecule therapeutics in treating chronic diseases. Recent studies highlight its role as a potential intermediate for kinase inhibitors and G-protein-coupled receptor (GPCR) modulators, addressing key questions in AI-driven drug design forums.

From a synthetic chemistry perspective, CAS 1203799-01-2 exemplifies the strategic use of fluorine substitution to fine-tune molecular interactions. Its lipophilicity and electron-withdrawing effects make it valuable for structure-activity relationship (SAR) studies. Industry experts frequently discuss its relevance in fragment-based drug discovery, a hot topic in 2024’s pharmaceutical conferences.

Environmental and regulatory considerations for 2-(3,5-difluorophenyl)piperidine are also critical. While not classified as hazardous, its handling requires adherence to standard laboratory safety protocols. The compound’s stability under various pH conditions—a common query in search engines—makes it suitable for scalable synthesis, meeting the demand for green chemistry solutions.

In summary, 2-(3,5-difluorophenyl)piperidine (CAS No. 1203799-01-2) represents a versatile scaffold in modern medicinal chemistry. Its applications span from CNS drug development to agrochemical innovation, reflecting broader industry shifts toward sustainable and targeted therapies. For researchers, understanding its structure-property relationships remains a priority, as evidenced by its frequent mention in patent literature and high-impact journals.

Recommended suppliers
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.